Cas no 99-36-5 (Methyl 3-methylbenzoate)

• Product Name: Methyl 3-methylbenzoate
• CAS No: 99-36-5
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00008436
• CID: 35017
• PubChem ID: 87577033
• Update Time: 2025-06-27

Methyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methylbenzoate
• 3-methyl-benzoicacimethylester
• meta-Toluic acid, methyl ester
• m-Toluylic acid, methyl ester
• METHYL 3-TOLUATE
• METHYL M-TOLUATE
• METHYL-M-METHYL BENZOATE
• 3-METHYLBENZOIC ACID METHYL ESTER
• 1-methoxycarbonyl-3-methylbenzene
• Benzoic acid,3-methyl-,methyl ester
• methyl 3-methyl-benzoate
• m-Toluic Acid Methyl Ester
• Benzoic acid, 3-methyl-, methyl ester
• Methyl m-methylbenzoate
• m-Toluic acid, methyl ester
• methyl3-methylbenzoate
• CPXCDEMFNPKOEF-UHFFFAOYSA-N
• Q63392398
• methyl-m-toluate
• PubChem15491
• 3-toluic acid methyl ester
• 3-Methylbenzoic a
• AKOS003596835
• NSC-69227
• MFCD00008436
• NSC-20004
• A846013
• EN300-61970
• SY006292
• NSC 20004
• AI3-24382
• CS-0008741
• W-100039
• 3-(2-furyl)propanoic acid;Methyl 3-methylbenzoate
• 3-Methyl-benzoic acid methyl ester
• NSC69227
• Methyl 3-Methyl Benzoate
• NS00040549
• InChI=1/C9H10O2/c1-7-4-3-5-8(6-7)9(10)11-2/h3-6H,1-2H
• 3-methyl benzoic acid methyl ester
• EINECS 202-753-2
• FT-0628755
• Z18750812
• DTXSID2059196
• isobutylstearate
• NSC20004
• STR08448
• T1258
• SCHEMBL40429
• UNII-L4Z76VHS8D
• F20909
• L4Z76VHS8D
• 3-Methylbenzoic acid, methyl ester
• PS-4692
• 99-36-5
• DB-032003
• STK090038
• Methyl mtoluate
• Benzoic acid, 3methyl, methyl ester
• DTXCID0049105
• Methyl mmethylbenzoate
• methyl 3methylbenzoate
• m-Toluic acid, methyl ester (8CI)
• FM71240
• metaToluic acid, methyl ester
• methyl meta-toluate
• mToluic acid, methyl ester
• 202-753-2
• mToluic acid, methyl ester (8CI)

• MDL： MFCD00008436
• Inchi： 1S/C9H10O2/c1-7-4-3-5-8(6-7)9(10)11-2/h3-6H,1-2H3
• InChI Key： CPXCDEMFNPKOEF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=C1)=O
• BRN： 2043574

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.063
• Boiling Point: 115°C/15.8mmHg
• Flash Point: 95 ºC
• Refractive Index: 1.515-1.517
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.30000
• LogP: 1.78160
• Solubility: Not determined

Methyl 3-methylbenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-methylbenzoate

Comprehensive Guide to Methyl 3-methylbenzoate (CAS No. 99-36-5): Properties, Applications, and Industry Insights

Methyl 3-methylbenzoate (CAS No. 99-36-5), also known as 3-methyl methylbenzoate or m-toluic acid methyl ester, is a versatile organic compound widely used in the fragrance, pharmaceutical, and specialty chemical industries. This ester derivative of 3-methylbenzoic acid exhibits a pleasant aromatic odor, making it a popular choice for flavor enhancers and perfumery applications. With the growing demand for sustainable and high-performance ingredients, Methyl 3-methylbenzoate has gained attention for its stability and compatibility in formulations.

The compound’s molecular structure consists of a methyl ester group attached to a 3-methylbenzoate ring, contributing to its unique physicochemical properties. Recent studies highlight its role as an intermediate in synthesizing advanced materials, aligning with trends in green chemistry and bio-based solvents. Researchers and manufacturers are increasingly exploring its potential in low-VOC formulations, addressing environmental concerns while maintaining efficacy.

In the fragrance industry, Methyl 3-methylbenzoate is valued for its ability to enhance floral and fruity notes, often appearing in consumer searches like "best ester for perfumes" or "safe fragrance additives". Its stability under varying pH conditions makes it suitable for personal care products, a topic frequently queried in forums and SEO-driven content. Additionally, its use in pharmaceutical excipients has been investigated, particularly in controlled-release drug delivery systems.

From a regulatory standpoint, CAS No. 99-36-5 complies with major international safety standards, including REACH and FDA guidelines for indirect food additives. This compliance is critical for industries seeking FDA-approved flavoring agents or cosmetic-grade ingredients. Analytical methods such as GC-MS and HPLC are commonly employed to ensure purity, a detail often searched by quality control professionals.

Emerging applications of Methyl 3-methylbenzoate include its use in agrochemical formulations and polymer plasticizers, reflecting broader industrial shifts toward multifunctional additives. Discussions on platforms like ResearchGate often highlight its solubility profile and thermal stability, key factors for formulators. As sustainability becomes a priority, its biodegradability profile is another area of interest, with queries like "eco-friendly ester alternatives" rising in search engines.

For laboratories and manufacturers, handling Methyl 3-methylbenzoate requires standard organic chemical precautions. Its low toxicity and high boiling point (approximately 221°C) make it a practical choice for high-temperature processes. Technical datasheets often emphasize its compatibility with alcohols and ethers, addressing common formulation questions.

In summary, Methyl 3-methylbenzoate (CAS No. 99-36-5) bridges traditional and innovative applications, driven by its adaptable chemical properties. Whether as a fragrance intermediate, pharmaceutical aid, or industrial solvent, its relevance continues to grow in sync with market demands for safer, high-performance chemicals.